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Compound of Interest

Methyl cis-9,10-
Compound Name:
methylenehexadecanoate

Cat. No. 83132009

This guide provides essential safety information and detailed procedures for the proper
disposal of Methyl cis-9,10-methylenehexadecanoate (CAS No. 36254-90-7), ensuring the
safety of laboratory personnel and compliance with environmental regulations. This document
is intended for researchers, scientists, and drug development professionals who handle this
substance.

Key Safety and Physical Properties

While Methyl cis-9,10-methylenehexadecanoate is generally not classified as a hazardous
substance, adherence to standard laboratory safety protocols is crucial.[1] The following table
summarizes key quantitative data from safety data sheets.
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Property Value Source
CAS Number 36254-90-7 [2][3]
Molecular Formula C1sH3402 [2][3]
Molecular Weight 282.46 g/mol [2]
Boiling Point 192 °C (378 °F) at 5 hPa

Density 0.889 g/mL at 25 °C (77 °F)

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

Oral LD50 (rat) >5 g/kg [4]

Experimental Protocol: Disposal Procedure

The following step-by-step protocol outlines the recommended procedure for the safe disposal
of Methyl cis-9,10-methylenehexadecanoate. This protocol is based on a conservative
approach derived from safety data sheet recommendations, prioritizing safety and
environmental protection.

Materials Required:

Appropriate personal protective equipment (PPE): safety glasses, gloves, and a lab coat.

Liquid-absorbent material (e.g., Chemizorb®, vermiculite, or sand).

Sealable, labeled waste container.

Access to a designated chemical waste disposal service.
Procedure:

o Wear Appropriate PPE: Before handling the chemical, ensure you are wearing safety
glasses, chemical-resistant gloves, and a lab coat.

o Assess the Quantity: Determine the amount of Methyl cis-9,10-methylenehexadecanoate
to be disposed of. While some sources suggest that very small quantities may be disposed
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of with household waste, it is best practice to treat all quantities as chemical waste.[1]

o Absorb Liquid Waste: For liquid forms of the compound, carefully pour it onto a liquid-
absorbent material. Ensure there is enough absorbent material to fully contain the liquid.

o Package the Waste: Place the absorbent material containing the chemical into a sealable
and appropriately labeled waste container. The label should clearly identify the contents as
"Methyl cis-9,10-methylenehexadecanoate waste."

o Clean the Area: Thoroughly clean the area where the disposal procedure was carried out.

o Arrange for Professional Disposal: Store the sealed waste container in a designated
chemical waste storage area. Arrange for pickup and disposal by a licensed chemical waste
management company in accordance with local, state, and federal regulations.

o Avoid Environmental Release: Do not allow the substance to enter sewers, surface water, or
ground water, as it is considered slightly hazardous to aquatic environments.[1]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Methyl cis-9,10-methylenehexadecanoate.
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Dispose via Licensed
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End: Safe and Compliant
Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Methyl cis-9,10-methylenehexadecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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